Cas no 1263213-08-6 (5-(4-Acetyl-phenoxy)-furan-2-carboxylic acid)

• Product Name: 5-(4-Acetyl-phenoxy)-furan-2-carboxylic acid
• CAS No: 1263213-08-6
• MF: C₁₃H₁₀O₅
• MW: 246.215504169464
• CID: 5187841
• Update Time: 2026-03-05

5-(4-Acetyl-phenoxy)-furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4-Acetylphenoxy)furan-2-carboxylicacid
• 5-(4-acetylphenoxy)furan-2-carboxylic acid
• 5-(4-Acetyl-phenoxy)-furan-2-carboxylic acid
• A906856
• 2-Furancarboxylic acid, 5-(4-acetylphenoxy)-

• Inchi： 1S/C13H10O5/c1-8(14)9-2-4-10(5-3-9)17-12-7-6-11(18-12)13(15)16/h2-7H,1H3,(H,15,16)
• InChI Key： OVWRMHJKGPHSPN-UHFFFAOYSA-N
• SMILES： O(C1=CC=C(C(=O)O)O1)C1C=CC(C(C)=O)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 319
• XLogP3: 2.4
• Topological Polar Surface Area: 76.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 5-(4-Acetyl-phenoxy)-furan-2-carboxylic acid

Comprehensive Overview of 5-(4-Acetyl-phenoxy)-furan-2-carboxylic acid (CAS No. 1263213-08-6)

5-(4-Acetyl-phenoxy)-furan-2-carboxylic acid (CAS No. 1263213-08-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, featuring a furan ring linked to a phenoxy group and an acetyl moiety, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₁₃H₁₀O₅, highlights its potential for diverse applications, including drug development and material science.

In recent years, the demand for furan-based derivatives has surged, driven by their role in designing bioactive molecules. Researchers are particularly interested in 5-(4-Acetyl-phenoxy)-furan-2-carboxylic acid due to its ability to act as a precursor for heterocyclic compounds, which are pivotal in developing anti-inflammatory and antioxidant agents. The compound's carboxylic acid functionality further enhances its reactivity, making it a valuable building block for peptide coupling and esterification reactions.

The synthesis of 5-(4-Acetyl-phenoxy)-furan-2-carboxylic acid typically involves multi-step organic reactions, including etherification and acylation. Its CAS No. 1263213-08-6 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in medicinal chemistry. Notably, the compound's phenoxy-furan scaffold aligns with current trends in green chemistry, as it can be derived from renewable resources like biomass-derived furans.

From an industrial perspective, 5-(4-Acetyl-phenoxy)-furan-2-carboxylic acid is explored for its potential in polymer modification and coating formulations. Its aromatic and polar groups contribute to improved adhesion and thermal stability in materials. Additionally, the compound's low toxicity profile makes it a candidate for cosmetic additives and food packaging applications, addressing the growing consumer demand for sustainable alternatives.

In the context of drug discovery, 5-(4-Acetyl-phenoxy)-furan-2-carboxylic acid is studied for its structure-activity relationship (SAR) in targeting enzymes like COX-2 and LOX, which are associated with inflammatory diseases. Its furan-carboxylic acid core is also investigated for metal-chelating properties, relevant in designing anticancer therapeutics. These applications resonate with the increasing focus on precision medicine and personalized therapies in healthcare.

Environmental considerations are another critical aspect of 5-(4-Acetyl-phenoxy)-furan-2-carboxylic acid. Its biodegradability and compatibility with enzyme-catalyzed reactions align with the principles of sustainable synthesis. As regulatory bodies emphasize eco-friendly chemicals, this compound's potential to replace petroleum-based intermediates positions it as a future-forward solution.

In summary, 5-(4-Acetyl-phenoxy)-furan-2-carboxylic acid (CAS No. 1263213-08-6) exemplifies innovation at the intersection of chemistry and sustainability. Its multifaceted applications—from pharmaceuticals to green materials—underscore its importance in modern science. As research advances, this compound is poised to play a pivotal role in addressing global challenges like disease treatment and environmental conservation.